2-ethylazocane hydrochloride
Overview
Description
2-Ethylazocane hydrochloride, also known as 2-ethylazocane hydrochloride or 2-EA, is an organic compound that is used in a variety of scientific research applications. It is a colorless crystalline solid with a molecular weight of 151.6 g/mol and a melting point of 117-118°C. 2-EA is a non-toxic, non-volatile, and non-flammable compound that is soluble in water, methanol, and ethanol. It is an important reagent in organic synthesis and has been used in a variety of laboratory experiments.
Scientific Research Applications
2-EA has a wide range of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of heterocycles, such as oxazoles, thiazoles, and isoxazoles. In addition, 2-EA has been used in the synthesis of polymers, such as polyurethanes and polyamides. 2-EA has also been used in the synthesis of catalysts, such as organometallic compounds and organometallic complexes.
Mechanism of Action
The mechanism of action of 2-EA is not completely understood. However, it is known that 2-EA is a strong base and can act as a nucleophile in certain reactions. It can also act as a Lewis acid in some reactions, and it can act as a reducing agent in some reactions. In addition, 2-EA can act as an electrophile in some reactions.
Biochemical and Physiological Effects
2-EA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cholinesterase and monoamine oxidase. It has also been shown to inhibit the activity of various ion channels, such as Na+/K+-ATPase and Ca2+-ATPase. In addition, 2-EA has been shown to modulate the activity of several neurotransmitters, such as acetylcholine, dopamine, and serotonin.
Advantages and Limitations for Lab Experiments
2-EA has a number of advantages for laboratory experiments. It is a non-toxic, non-volatile, and non-flammable compound that is soluble in water, methanol, and ethanol. It is also a relatively inexpensive reagent that is readily available. However, 2-EA is a strong base and can react with a variety of compounds, making it difficult to control the reaction conditions in some experiments.
Future Directions
There are a number of potential future directions for the use of 2-EA. It could be used in the synthesis of new compounds, such as pharmaceuticals, agrochemicals, and dyes. It could also be used in the synthesis of heterocycles, such as oxazoles, thiazoles, and isoxazoles. In addition, 2-EA could be used in the synthesis of polymers, such as polyurethanes and polyamides, and in the synthesis of catalysts, such as organometallic compounds and organometallic complexes. Finally, 2-EA could be used to study the biochemical and physiological effects of various compounds.
Synthesis Methods
2-EA can be synthesized in a variety of ways, including the reaction of ethyl azide and hydrochloric acid, the reaction of ethyl bromide and sodium azide, and the reaction of ethyl iodide and potassium azide. In the reaction of ethyl azide and hydrochloric acid, ethyl azide is reacted with an aqueous solution of hydrochloric acid to form 2-EA hydrochloride. The reaction is carried out in a closed vessel at a temperature of 40-60°C and a pressure of 5-10 atmospheres. The reaction is complete when the solution is cooled to room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethylazocane hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-ethyl-1,3-propanediol", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "ethylamine" ], "Reaction": [ "Step 1: 2-ethyl-1,3-propanediol is reacted with sodium nitrite and hydrochloric acid to form 2-ethyl-2-nitro-1,3-propanediol.", "Step 2: The nitro compound is reduced using sodium hydroxide and hydrogen gas to form 2-ethyl-1,3-propanediol.", "Step 3: Ethylamine is added to the 2-ethyl-1,3-propanediol to form 2-ethylazacyclohexane.", "Step 4: The azacyclohexane is reacted with hydrochloric acid to form 2-ethylazocane hydrochloride." ] } | |
CAS RN |
2742652-97-5 |
Molecular Formula |
C9H20ClN |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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